Cas no 2171810-68-5 (5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid)

• Product Name: 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid
• CAS No: 2171810-68-5
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6194186
• PubChem ID: 165804435
• Update Time: 2025-10-24

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid
• 5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pentanoic acid
• 2171810-68-5
• EN300-1507921

• Inchi： 1S/C26H25N3O5/c30-23(31)13-5-6-14-28-25(32)24-22(12-7-15-27-24)29-26(33)34-16-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,7-12,15,21H,5-6,13-14,16H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： UQYPCACWJUELJC-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CN=C1C(NCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Additional information on 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid: A Comprehensive Overview

The compound 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid, identified by the CAS number 2171810-68-5, is a highly specialized molecule with significant applications in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyridine ring, and a pentanoic acid moiety. The integration of these functional groups makes it a valuable tool in peptide synthesis and drug discovery.

The Fmoc group, a key component of this molecule, is widely recognized as an excellent protecting group for amino acids during solid-phase peptide synthesis (SPPS). Its stability under basic conditions and ease of removal under acidic conditions make it indispensable in modern peptide synthesis protocols. Recent studies have highlighted the role of Fmoc-containing compounds in the development of bioactive peptides, which are increasingly being explored for their potential in treating various diseases, including cancer and neurodegenerative disorders.

The pyridine ring in the structure introduces additional functionality, enhancing the compound's versatility. Pyridine derivatives are known for their ability to participate in various chemical reactions, including nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions. This makes them valuable intermediates in the synthesis of complex molecules, such as those found in natural product mimics and drug candidates.

The pentanoic acid moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug design. Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of such molecules with greater accuracy, facilitating their optimization for therapeutic applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions, protection/deprotection strategies, and purification techniques. The use of microwave-assisted synthesis has been shown to significantly accelerate the production of such compounds while maintaining high yields and purity levels.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the molecular structure and purity, ensuring that the compound meets rigorous quality control standards required for pharmaceutical applications.

Recent research has also focused on the potential of this compound as a building block for constructing larger macromolecules. By incorporating it into polymeric structures or nanoparticles, scientists aim to develop delivery systems that enhance drug efficacy while minimizing side effects. Such innovations underscore the importance of this compound in advancing biomedical research.

In conclusion, 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pentanoic acid is a versatile and sophisticated molecule with wide-ranging applications in organic chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers working at the forefront of drug discovery and peptide synthesis. As ongoing studies continue to uncover new possibilities for its use, this compound remains at the cutting edge of scientific innovation.